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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304 Get Quote

An In-depth Technical Guide to Isopropyl Methanesulfonate

Abstract
Isopropyl methanesulfonate (IMS), also known as isopropyl mesylate, is an alkylating agent

belonging to the class of methanesulfonic acid esters.[1][2][3] With the CAS number 926-06-7,

this compound is primarily utilized in organic synthesis and research, particularly in studies

evaluating the carcinogenic effects of methylating agents.[4][5] This document provides a

comprehensive overview of the chemical and physical properties of isopropyl
methanesulfonate, its reactivity, handling protocols, and metabolic fate, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Isopropyl methanesulfonate is a clear, colorless to light yellow liquid under standard

conditions.[1][2][3] It is characterized by its use as a methylating agent in various chemical

syntheses.[6]
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Identifier Value

IUPAC Name propan-2-yl methanesulfonate[1][3]

Synonyms
Isopropyl mesylate, Methanesulfonic acid

isopropyl ester[1][2][3]

CAS Number 926-06-7[1][7]

Molecular Formula C₄H₁₀O₃S[1][3][8][9]

Molecular Weight 138.19 g/mol [1][3][8][9]

SMILES CC(C)OS(=O)(=O)C[1][10]

InChI Key
SWWHCQCMVCPLEQ-UHFFFAOYSA-N[1][7]

[9]

Physicochemical Data
The physical properties of isopropyl methanesulfonate are summarized below. Data is

compiled from various chemical suppliers and databases.

Property Value

Appearance Clear, colorless liquid[1][3]

Melting Point 7 °C[2][4][8]

Boiling Point
220.0 ± 9.0 °C at 760 mmHg[8] 82 °C at 6

mmHg[3][4][9] 67 °C at 5 mmHg[2]

Density 1.145 g/mL[9][11] 1.1351 g/mL at 25 °C[7]

Refractive Index 1.4180 to 1.4210 (n20/D)[7][9]

Flash Point 104 °C[2][4][9]

Solubility Miscible with water[11][12]

Vapor Pressure 0.2 ± 0.4 mmHg at 25 °C[8]
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Reactivity and Stability
Chemical Stability: Isopropyl methanesulfonate is stable under normal temperatures and

pressures.[8]

Conditions to Avoid: Exposure to incompatible materials, sources of ignition, excess heat, and

strong oxidants should be avoided.[8] It is also noted to be moisture-sensitive.[2]

Incompatible Materials: It is incompatible with strong oxidizing agents.[8]

Hazardous Decomposition Products: Upon thermal decomposition, it may produce hazardous

substances including carbon monoxide, carbon dioxide, and oxides of sulfur.[8][13]

Hazardous Reactions: No dangerous reactions are known under normal conditions of use, and

hazardous polymerization does not occur.[11][13]

Experimental Protocols and Handling
Given its hazardous nature, strict adherence to safety protocols is mandatory when handling

isopropyl methanesulfonate.

General Handling and Storage Protocol
This protocol is based on standard material safety data sheet recommendations.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Facilities must be equipped with an eyewash station and a safety shower.[8][14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[8]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8][14]
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Respiratory Protection: If ventilation is inadequate, a respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN

149 must be followed.[8]

Handling Procedures:

Wash hands thoroughly after handling.

Avoid contact with eyes, skin, and clothing.[14]

Do not ingest or inhale the substance.[14]

Keep the container tightly closed when not in use.[14]

Remove and wash contaminated clothing before reuse; discard contaminated shoes.[8]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.

It is recommended to store in a corrosives area and keep refrigerated (below 4°C / 39°F).[8]

[14]

Synthesis Workflow
Isopropyl methanesulfonate is synthesized via the esterification of isopropanol with a

methanesulfonyl source, typically methanesulfonyl chloride, in the presence of a base to

neutralize the HCl byproduct.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemsrc.com/en/cas/926-06-7_281613.html
https://pim-resources.coleparmer.com/sds/30770.pdf
https://pim-resources.coleparmer.com/sds/30770.pdf
https://pim-resources.coleparmer.com/sds/30770.pdf
https://www.chemsrc.com/en/cas/926-06-7_281613.html
https://www.chemsrc.com/en/cas/926-06-7_281613.html
https://www.chemsrc.com/en/cas/926-06-7_281613.html
https://pim-resources.coleparmer.com/sds/30770.pdf
https://www.benchchem.com/product/b049304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Mixture

reactant

process

product

purification

Isopropanol

EsterificationMethanesulfonyl
Chloride

Base (e.g., Pyridine)

Crude Isopropyl
Methanesulfonate

HCl Salt Byproduct

Purification
(e.g., Distillation)

Purified Isopropyl
Methanesulfonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Isopropyl Methanesulfonate.
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Metabolism
In vivo studies in rats have shown that isopropyl methanesulfonate is metabolized and

excreted. The primary metabolic pathway involves its breakdown into isopropanol and

methanesulfonic acid.[1] A significant portion of the administered dose (around 30%) is

metabolized to S-isopropylcysteine and its N-acetylated derivative, which are then found in

urine.[1]
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Caption: Metabolic pathways of Isopropyl Methanesulfonate in rats.

Safety and Hazards
Isopropyl methanesulfonate is a hazardous chemical with multiple warnings associated with

its handling and use. It is classified as a combustible, corrosive hazardous material.[7]

GHS Hazard Classification:
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1][9]

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage[1][9]

Germ Cell Mutagenicity H341
Suspected of causing genetic

defects[1][2][9]

Carcinogenicity H351
Suspected of causing

cancer[1][2][9]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child[2]

Toxicological Information:

It is a highly reactive chemical that functions as an alkylating agent, introducing alkyl radicals

into biologically active molecules.[1]

This activity is linked to its use as an antineoplastic agent, but also underlies its toxicity,

including carcinogenic, mutagenic, and teratogenic actions.[1]

It has been shown to induce dominant lethal mutations in the sperm of mice and rats and to

decrease fertility in female mice.[1]

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth and immediately call a poison center or

doctor.[9]

If on Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

all contaminated clothing. Seek immediate medical attention.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[9]
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical aid.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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